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Compound Focus: Primin

CAS No.: 15121-94-5

Cat. No.: S593619

Get Quote

Primin is a naturally occurring 1,4-benzoquinone compound. The table below summarizes its key identifiers

and physicochemical properties as gathered from chemical databases and supplier specifications [1] [2] [3].

Property Description

IUPAC Name 2-methoxy-6-pentylcyclohexa-2,5-diene-1,4-dione [1] [2]

Other Synonyms 2-Methoxy-6-pentyl-1,4-benzoquinone; 2-Methoxy-6-n-pentyl-p-benzoquinone

[1] [2]

CAS Registry
Number

15121-94-5 [1] [2] [3]

Molecular Formula C12H16O3 [1] [2] [3]

Molecular Weight 208.25 g/mol [1] [2]

SMILES CCCCCC1=CC(=O)C=C(OC)C1=O [1]

Melting Point 77-79 °C [3]

XLogP3 2.99 (Indicates high lipophilicity) [3]

Natural Sources Primula obconica, Miconia species, endophytic fungi [1]
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Cytotoxic Mechanisms and Experimental Protocols

Primin demonstrates potent, concentration- and time-dependent cytotoxic effects against hematological

cancer cell lines (K562, Jurkat, MM.1S) by inducing apoptosis through both intrinsic and extrinsic pathways

[4].

Aspect Details / Methodology

Cell Lines
Used

K562 (chronic myeloid leukemia), Jurkat (acute T-cell leukemia), MM.1S (multiple

myeloma) [4].

Cytotoxicity
Assay (MTT)

Cells treated with Primin (varying conc./time). Incubated with MTT reagent.

Metabolically active cells convert MTT to purple formazan. Dissolved in DMSO,
measured at 570 nm. Viability inversely proportional to absorbance [4].

Apoptosis
Detection

EB/AO Staining: Live (green), apoptotic (yellow/green, condensed chromatin), late
apoptotic/necrotic (orange/red). DNA Fragmentation: Extract DNA, gel

electrophoresis for "laddering". Annexin V/PI: Flow cytometry to distinguish live,
early apoptotic, late apoptotic, necrotic cells [4].

Mechanism
Elucidation

Western Blot: Detect protein expression changes (e.g., ↓Bcl-2, ↑Bax, ↑FasR). RT-
PCR: Measure mRNA levels of relevant genes [4].

The following diagram illustrates the coordinated apoptotic pathways triggered by Primin in hematological

cancer cells:
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Summary of Preclinical Cytotoxicity Data

Quantitative data from Anticancer Drugs (2020) demonstrates Primin's efficacy against cancer cell lines [4].

Note that IC50 values can vary based on experimental conditions.
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Cell
Line

Disease Model
Key Findings & IC50 (where
reported)

Proposed Mechanism

K562 Chronic Myeloid

Leukemia

High cytotoxicity, concentration- and

time-dependent [4].

Apoptosis via intrinsic pathway

[4].

Jurkat Acute T-Cell

Leukemia

High cytotoxicity, concentration- and

time-dependent [4].

Apoptosis via intrinsic and

extrinsic pathways [4].

MM.1S Multiple Myeloma High cytotoxicity, concentration- and

time-dependent [4].

Apoptosis, modulation of KI-67

[4].

Other Research Contexts for "Primin"

It is important to distinguish the natural compound Primin from other scientific terms that share the same

name but are entirely different entities:

Pim-1 Kinase: A serine/threonine kinase encoded by the PIM1 gene, involved in cell proliferation,
survival, and inflammatory signaling pathways (e.g., MAPK/NF-κB/NLRP3) [5]. This is a human

protein, not a small molecule like the quinone Primin.
Experimental "Priming": A methodological concept in immunology and neuroscience where an initial

stimulus influences the response to a subsequent stimulus [6] [7] [8]. This is a process, not a
substance.

Knowledge Gaps and Research Directions

While the preclinical data is promising, significant gaps remain before Primin can be considered for

therapeutic development:

Limited Recent Clinical Data: The search results lack information on recent clinical trials, human
studies, or advanced preclinical development involving Primin or its derivatives.

Formulation and ADMET Profiles: Detailed data on Absorption, Distribution, Metabolism, Excretion,
and Toxicity (ADMET) in animal models, along with optimized formulation strategies for in-vivo

administration, are not readily available in the searched literature [3].
Synthetic Routes and Analogs: Information on efficient synthetic routes for large-scale production

or structure-activity relationship studies of Primin analogs is not covered.
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Future research should focus on addressing these gaps, particularly comprehensive toxicology studies and

the development of novel formulations or analogs to improve its drug-like properties and therapeutic

window.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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